Cas no 5425-76-3 (4-chloro-2-(diethylaminomethyl)phenol,hydrochloride)

• Product Name: 4-chloro-2-(diethylaminomethyl)phenol,hydrochloride
• CAS No: 5425-76-3
• MF: C₁₁H₁₇Cl₂NO
• MW: 250.164781332016
• CID: 940306
• PubChem ID: 24182135
• Update Time: 2025-04-19

4-chloro-2-(diethylaminomethyl)phenol,hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(diethylaminomethyl)phenol,hydrochloride
• KB-241194
• NSC13866
• NSC-13866
• 4-chloro-2-(diethylaminomethyl)phenol hydrochloride
• 4-Chloro-2-[(diethylamino)methyl]phenol--hydrogen chloride (1/1)
• 5425-76-3
• DTXSID00636545

• Inchi： 1S/C11H16ClNO.ClH/c1-3-13(4-2)8-9-7-10(12)5-6-11(9)14;/h5-7,14H,3-4,8H2,1-2H3;1H
• InChI Key： ZGSMHSJOFXFDEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN(CC)CC)O.Cl

Computed Properties

• Exact Mass: 249.06900
• Monoisotopic Mass: 249.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2

Experimental Properties

• Density: 1.128
• Boiling Point: 285.9°C at 760 mmHg
• Flash Point: 126.7°C
• Refractive Index: 1.548
• PSA: 23.47000
• LogP: 3.68940